Cas no 2871245-22-4 (4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide)

• Product Name: 4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide
• CAS No: 2871245-22-4
• MF: C₂₁H₁₈ClN₃O₃S
• MW: 427.903922557831
• CID: 5329126
• PubChem ID: 165434357
• Update Time: 2025-06-03

4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide
• AKOS040854509
• 2871245-22-4
• Z1395321999
• F3386-5201
• 4-Chloro-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-1-naphthalenesulfonamide

• Inchi： 1S/C21H18ClN3O3S/c1-14-20(21(26)25(24(14)2)15-8-4-3-5-9-15)23-29(27,28)19-13-12-18(22)16-10-6-7-11-17(16)19/h3-13,23H,1-2H3
• InChI Key： DWUBTZSBLOUEIC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C(C)N(C)N(C3=CC=CC=C3)C2=O)(=O)=O)=C2C(C=CC=C2)=C(Cl)C=C1

Computed Properties

• Exact Mass: 427.0757403g/mol
• Monoisotopic Mass: 427.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.6±60.0 °C(Predicted)
• pka: 5.67±0.20(Predicted)

Additional information on 4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide

Chemical Profile of 4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide (CAS No. 2871245-22-4)

4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide, identified by its CAS number 2871245-22-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative features a unique structural framework comprising a naphthalene core sulfonated at the 1-position and linked to a pyrazole moiety through an amide bond. The presence of a chloro substituent on the naphthalene ring and the specific substitution pattern on the pyrazole ring contribute to its distinct chemical properties and potential biological activities.

The compound’s molecular structure is characterized by a rigid aromatic system, which is further modulated by the electron-withdrawing effect of the sulfonamide group and the electron-donating nature of the pyrazole ring. This balance of electronic properties makes it an intriguing candidate for further exploration in drug discovery programs. The naphthalene sulfonamide scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both pyrazole and naphthalene moieties due to their demonstrated potential in therapeutic applications. Pyrazole derivatives, in particular, are known for their versatility as pharmacophores, exhibiting activities ranging from anti-inflammatory to antiviral effects. The specific substitution pattern in 4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide (CAS No. 2871245-22-4) may confer unique interactions with biological targets, making it a promising candidate for further biochemical investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. The chloro substituent on the naphthalene ring can serve as a handle for further chemical modification, allowing medicinal chemists to explore analogues with optimized pharmacokinetic profiles and improved target engagement. Additionally, the sulfonamide group is a well-established pharmacophore in drug design, known for its ability to enhance binding affinity and metabolic stability.

The synthesis of 4-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)naphthalene-1-sulfonamide (CAS No. 2871245-22-4) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps likely include nucleophilic aromatic substitution to introduce the chloro group, followed by condensation reactions to form the amide linkage between the naphthalene sulfonamide and the pyrazole ring. Advanced spectroscopic techniques such as NMR and mass spectrometry are essential for confirming the structural integrity of the final product.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding interactions of this compound with potential biological targets. The three-dimensional structure of 4-chloro-N-(1,5-dimethyl)-3-oxy]-2 phenyl]-2 hydro]-3H-pyrazol]-4 yl]naphthalen]-1 sulfonamid (CAS No. 2871245)-22 can be used to predict how it might interact with enzymes or receptors involved in disease pathways. These predictions can guide experimental efforts by highlighting key residues that should be targeted for optimization.

The pharmacological profile of this sulfonamide derivative remains under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to conditions such as cancer or inflammation. The pyrazole moiety, in particular, has been shown to modulate kinase activity in some cases, making it an attractive scaffold for anticancer drug development. Future studies will likely focus on evaluating the compound’s efficacy in vitro and in vivo using relevant cellular models.

In addition to its potential therapeutic applications, 4-chloro-N-(1-methyl)-5-methyl]-3 oxo]-2 phenyl]-2 hydro]-3H-pyrazol]-4 yl]naphthalen]-1 sulfonamid (CAS No. 2871245)-22 may find utility in chemical biology research as a tool compound for studying enzyme mechanisms or receptor function. Its well-defined structure and predictable reactivity make it an excellent candidate for use in mechanistic studies or as a reference standard for analytical methods.

The synthesis and characterization of this compound also contribute to the broader landscape of heterocyclic chemistry research. The integration of multiple functional groups into a single molecular framework demonstrates the power of combinatorial approaches in generating structurally diverse libraries for drug discovery. As synthetic methodologies continue to evolve, compounds like 4-chloro-N-(1-methyl)-5-methyl]-3 oxo]-2 phenyl]-2 hydro]-3H-pyrazol] (CAS No.) are likely to become increasingly important in both academic and industrial settings.

Looking ahead, further exploration of 4-chloro-N-(1-methyl)-5-methyl]-3 oxo] (CAS No.) may lead to novel derivatives with enhanced potency or selectivity for specific therapeutic targets. Advances in biocatalysis and flow chemistry could also streamline its synthesis, making it more accessible for large-scale applications. As our understanding of disease mechanisms grows more sophisticated, compounds like this one will play an increasingly critical role in developing next-generation therapeutics.